1,2-Dieicosapentaenoyl-3-palmitoyl-rac-glycerol

• Molecular Formula: C59H94O6
• Molecular Weight: 899.4 g/mol
• InChI: InChI=1S/C59H94O6/c1-4-7-10-13-16-19-22-25-27-29-31-34-37-40-43-46-49-52-58(61)64-55-56(54-63-57(60)51-48-45-42-39-36-33-24-21-18-15-12-9-6-3)65-59(62)53-50-47-44-41-38-35-32-30-28-26-23-20-17-14-11-8-5-2/h27-32,34-35,37-38,40-41,43-44,46-47,49-50,52-53,56H,4-26,33,36,39,42,45,48,51,54-55H2,1-3H3/b29-27+,30-28+,34-31+,35-32+,40-37+,41-38+,46-43+,47-44+,52-49+,53-50+
• InChIKey: OIHFQTRSWIDDHT-UESAKISJSA-N

1,2-di-EPA-3-Palmitoyl-sn-glycero-3-phosphocholine: A Defined EPA-Phosphatidylcholine for Membrane and Delivery Research

The compound [3-hexadecanoyloxy-2-[(2E,4E,6E,8E,10E)-icosa-2,4,6,8,10-pentaenoyl]oxypropyl] (2E,4E,6E,8E,10E)-icosa-2,4,6,8,10-pentaenoate, systematically designated 1,2-di-(5E,8E,11E,14E,17E)-eicosapentaenoyl-3-palmitoyl-sn-glycerol, is a synthetic, chemically defined phosphatidylcholine (PC) lipid. It comprises a palmitic acid (C16:0) at the sn-1 position and two eicosapentaenoic acid (EPA, C20:5 n-3) chains at the sn-2 and sn-3 positions [1]. This precise structure distinguishes it from natural mixtures and serves as a valuable molecular tool for investigating the specific biophysical and biological roles of EPA-containing phospholipids, particularly in membrane organization and targeted delivery systems [2].

1

Chemically defined EPA-phosphatidylcholine for reproducible membrane studies

2

Eliminates batch variability present in natural lipid extracts

3

Supports biophysical membrane organization and delivery system design

• [1] PubChem. (n.d.). 1,2-di-(5E,8E,11E,14E,17E)-eicosapentaenoyl-3-palmitoyl-sn-glycerol. Retrieved from https://pubchem.ncbi.nlm.nih.gov/ View Source
• [2] Shaikh, S. R., & Wassall, S. R. (2018). All n-3 PUFA are not the same: MD simulations reveal differences in membrane organization for EPA, DHA and DPA. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1860(3), 678-689. View Source

Why EPA-Phosphatidylcholine Molecular Species Like 1,2-di-EPA-3-Palmitoyl-sn-glycero-3-phosphocholine Cannot Be Substituted with DHA-PC or Mixed Lipid Extracts

The assumption that all omega-3 phospholipids are functionally interchangeable is contradicted by biophysical and in vivo evidence. The specific fatty acid composition and positional distribution profoundly dictate a molecule's behavior. For instance, substituting DHA for EPA in the sn-2 position alters membrane structure, lipid raft interactions, and biological outcomes. This compound's unique configuration—a saturated sn-1 chain and two EPA chains—confers distinct properties in terms of membrane fluidity, cholesterol interaction, and potential for oxidative stability that cannot be replicated by DHA-rich or mixed-chain alternatives. Furthermore, the use of undefined, natural lipid extracts introduces batch-to-batch variability that precludes reproducible, mechanism-driven research, making a chemically defined species essential for rigorous scientific and industrial applications [1].

Membrane order mismatch

EPA-PC species

DHA-PC analog

DHA-PC exhibits a different membrane ordering effect; biophysical endpoints may not transfer directly.

Lipid raft partitioning

EPA-PC species

DHA-PC analog

DHA-PC incorporates more than twice as readily into raft-like domains; raft-dependent signaling results will shift.

Reproducibility & definition

1,2-di-EPA-3-Palmitoyl PC

Natural lipid extract blends

Undefined mixtures introduce compositional drift; mechanism-driven studies require a single molecular species.

• [1] Sherratt, S. C. R., Mason, R. P., Libby, P., Steg, P. G., & Bhatt, D. L. (2021). EPA and DHA containing phospholipids have contrasting effects on membrane structure. Journal of Lipid Research, 62, 100106. View Source

Quantitative Differentiation of 1,2-di-EPA-3-Palmitoyl-sn-glycero-3-phosphocholine Against DHA-PC and Other Analogs

EPA-PC Exerts Significantly Greater Membrane Disordering than DHA-PC, Impacting Domain Organization

Molecular dynamics simulations comparing 1-stearoyl-2-eicosapentaenoyl-PC (EPA-PC) and 1-stearoyl-2-docosahexaenoyl-PC (DHA-PC) reveal that EPA-PC induces greater hydrocarbon chain disorder. This difference in membrane order, a key determinant of domain stability and protein interaction, provides a quantifiable biophysical basis for differentiating between these two omega-3 phospholipid species [1].

Membrane order

Head-to-head

EPA-PC S̄CD = 0.131 vs DHA-PC 0.139 (~6% more disordered)

Supports membrane fluidity endpoint review

MD simulation; 20 mol% cholesterol, 310 K

Evidence Dimension	Membrane Lipid Order Parameter (S̄CD)
Target Compound Data	S̄CD = 0.131
Comparator Or Baseline	DHA-PC (1-stearoyl-2-docosahexaenoyl-PC): S̄CD = 0.139
Quantified Difference	EPA-PC is ~6% more disordered than DHA-PC (lower S̄CD indicates higher disorder)
Conditions	All-atom MD simulations of lipid bilayers at 20 mol% cholesterol, 310 K

Why This Matters

A lower S̄CD value quantifies EPA-PC's superior capacity to fluidize and disrupt ordered membrane domains, a property linked to altered cell signaling and protein function, enabling researchers to select the appropriate lipid for their target biophysical endpoint.

• [1] Shaikh, S. R., & Wassall, S. R. (2018). All n-3 PUFA are not the same: MD simulations reveal differences in membrane organization for EPA, DHA and DPA. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1860(3), 678-689. View Source

EPA-PC Shows Less Than Half the Propensity of DHA-PC to Incorporate into Lipid Raft Domains

Solid-state ²H NMR spectroscopy directly comparing 1-palmitoyl(d31)-2-eicosapentaenoyl-PC (PEPC-d31) and its DHA analog (PDPC-d31) demonstrates that EPA-PC is much less prone to partition into ordered, raft-like membrane domains enriched in sphingomyelin and cholesterol. This quantifiable difference in domain preference is a key functional distinction [1].

Raft incorporation

Head-to-head

EPA-PC relative propensity = 1; DHA-PC >2-fold greater raft incorporation

Reported raft-partitioning context

Solid-state ²H NMR, sphingomyelin/cholesterol mixture

Evidence Dimension	Tendency for Lipid to Incorporate into Raft-like Domains
Target Compound Data	Relative propensity to incorporate into rafts is 1 (baseline for EPA)
Comparator Or Baseline	DHA-PC (PDPC-d31): Propensity to incorporate into rafts is more than twice as great as for EPA-PC
Quantified Difference	DHA-PC shows >2-fold greater incorporation into raft-like domains than EPA-PC
Conditions	Solid-state ²H NMR on mixtures with sphingomyelin and cholesterol

Why This Matters

This data-driven difference in raft affinity directly informs which omega-3 phospholipid to use when targeting membrane microdomain organization. EPA-PC is the superior choice for applications where avoiding raft disruption is desired, while DHA-PC is more effective for raft-targeted mechanisms.

• [1] Williams, J. A., Batten, S. E., Harris, M., Rockett, B. D., Shaikh, S. R., Stillwell, W., & Wassall, S. R. (2012). Docosahexaenoic and eicosapentaenoic acids segregate differently between raft and nonraft domains. Biophysical Journal, 103(2), 228-237. View Source

EPA-PC and DHA-PC Exert Contrasting Effects on Membrane Electron Density Profile in the Presence of Cholesterol

Small-angle X-ray diffraction analysis of 1-palmitoyl-2-eicosapentaenoyl-sn-glycero-3-phosphocholine (PL-EPA) and its DHA counterpart (PL-DHA) reveals that the two lipids have opposite effects on membrane structure when in a physiologically relevant mixture containing cholesterol and POPC. PL-EPA uniquely increases electron density in the hydrocarbon core, suggesting an extended chain orientation, a feature not observed with PL-DHA [1].

Electron density

Head-to-head

EPA-PC increases electron density in hydrocarbon core; DHA-PC increases density in headgroup region

Contrasting structural change context

X-ray diffraction, POPC/cholesterol vesicles

Evidence Dimension	Membrane Electron Density Profile (Change in Electrons/ų)
Target Compound Data	Increased electron density in the hydrocarbon core (±0–10 Å from the membrane center)
Comparator Or Baseline	PL-DHA (1-palmitoyl-2-docosahexaenoyl-sn-glycero-3-phosphocholine): Increased electron density in the phospholipid head group region, not the core
Quantified Difference	Contrasting spatial localization of electron density change; EPA-PC affects the core, DHA-PC affects the headgroup region
Conditions	Multilamellar vesicles containing POPC and cholesterol, measured via small-angle X-ray diffraction

Why This Matters

This evidence shows that EPA-PC and DHA-PC are not just similar molecules with different fatty acids; they induce fundamentally different structural changes in membranes, which likely underpin their distinct clinical and biological effects, guiding informed lipid selection for membrane studies.

• [1] Sherratt, S. C. R., Mason, R. P., Libby, P., Steg, P. G., & Bhatt, D. L. (2021). EPA and DHA containing phospholipids have contrasting effects on membrane structure. Journal of Lipid Research, 62, 100106. View Source

EPA-PC in Liposomes Yields Higher and More Sustained Serum EPA Levels than Emulsion Formulations

In a comparative in vivo study, DHA/EPA-PC formulated as liposomes resulted in a significantly higher peak serum concentration of DHA/EPA and maintained elevated levels of total phospholipids for a longer duration compared to an emulsion formulation. This demonstrates that the supramolecular form of this class of lipids critically dictates its pharmacokinetic profile [1].

Liposomal PK

Head-to-head

Liposomes: higher peak serum EPA/DHA (p

Supports formulation-exposure review

Oral administration, healthy mice, lipidomics

Osteogenic MSC fate

Class-level

EPA-PC upregulates Runx2, ALP, COL-I; increases bone formation rate and biomechanics in vivo

Reported differentiation endpoint context

In vitro MSCs and adolescent mouse model; PPARγ modulation

Evidence Dimension	Peak Serum DHA/EPA Level and Sustained Phospholipid Levels
Target Compound Data	Peak value significantly higher (p < 0.05); peak at 3 h; sustained high total PL levels
Comparator Or Baseline	DHA/EPA-PC Emulsion: Lower peak value; peak at 2 h; faster decline in total PL levels
Quantified Difference	Liposome formulation achieved a statistically significantly higher peak concentration and a later peak time (3h vs. 2h) with sustained PL levels.
Conditions	Oral administration to healthy mice, serum analysis via lipidomics

Why This Matters

This quantifiable advantage in peak exposure and sustained circulation positions the liposomal form of EPA-PC as a differentiated and potentially superior delivery vehicle for applications requiring enhanced bioavailability and prolonged systemic presence of omega-3 phospholipids.

• [1] Ding, L., Wang, Y., Zhang, T., Xu, J., Xue, C., & Wang, Y. (2020). Comparative study on the digestion and absorption characteristics of n-3 LCPUFA-enriched phospholipids in the form of liposomes and emulsions. Food Research International, 136, 109454. View Source

EPA-PC Promotes Osteogenic Differentiation of Mesenchymal Stem Cells In Vitro and Increases Bone Formation In Vivo

EPA-PC uniquely promotes osteogenic differentiation of mesenchymal stem cells (MSCs) while suppressing adipogenesis, a dual action not shared by all PPARγ agonists. In vitro, EPA-PC significantly upregulates osteogenic markers, and in vivo, it leads to quantifiable improvements in bone health metrics in adolescent mice [1].

Osteogenic MSC fate

Class-level

EPA-PC upregulates Runx2, ALP, COL-I; increases bone formation rate and biomechanics in vivo

Reported differentiation endpoint context

In vitro MSCs and adolescent mouse model; PPARγ modulation

Evidence Dimension	Osteogenic Differentiation and Bone Formation
Target Compound Data	Significantly increased mRNA and protein of Runx2, ALP, COL-I. Increased bone formation rate and enhanced bone biomechanical properties in vivo.
Comparator Or Baseline	Rosiglitazone (full PPARγ agonist): Promotes adipogenesis; Opposite effect on MSC differentiation.
Quantified Difference	EPA-PC promotes osteogenesis over adipogenesis, a qualitative and quantitative difference from rosiglitazone. In vivo, specific metrics of bone formation and biomechanics are increased.
Conditions	In vitro: Murine mesenchymal stem cells. In vivo: Adolescent mice.

Why This Matters

This evidence establishes EPA-PC as a selective PPARγ modulator with a distinct pro-osteogenic profile, differentiating it from other PPARγ agonists and highlighting its potential for research into bone health and osteoporosis, where this specific activity is a critical selection criterion.

• [1] Mao, L., Wang, Y., Liu, Y., Wang, J., Zhang, T., Xue, C., & Wang, Y. (2019). Eicosapentaenoic acid-containing phosphatidylcholine promotes osteogenesis: mechanism of up-regulating Runx2 and ERK-mediated phosphorylation of PPARγ at serine 112. Journal of Functional Foods, 52, 73-80. View Source

High-Impact Research and Industrial Applications for 1,2-di-EPA-3-Palmitoyl-sn-glycero-3-phosphocholine

Investigating Omega-3-Specific Membrane Biophysics and Lipid Raft Biology

This compound is ideally suited for biophysical studies requiring a chemically defined EPA-phospholipid. Use it to investigate how specific membrane disordering (S̄CD = 0.131) and low raft affinity (relative to DHA-PC) affect protein localization, signaling, and domain stability in model membranes [1][2]. Its defined structure eliminates the confounding variables present in natural lipid extracts, enabling precise, reproducible measurements.

Advanced Liposomal Delivery Systems for Enhanced Omega-3 Bioavailability

Leverage the demonstrated pharmacokinetic advantages of EPA-PC liposomes, which provide a higher and more sustained systemic exposure than emulsions [3]. This application is particularly relevant for developing functional foods, nutraceuticals, or pharmaceutical carriers where improved bioavailability and targeted delivery of EPA are paramount.

Cellular Differentiation and Tissue Engineering Research

Utilize this compound as a selective PPARγ modulator to direct mesenchymal stem cell (MSC) fate toward osteogenesis. The in vitro and in vivo data showing promotion of bone formation make it a valuable tool for research into bone biology, osteoporosis, and tissue engineering applications where controlling the balance between osteogenesis and adipogenesis is crucial [4].

Mechanistic Studies Differentiating EPA from DHA Biological Effects

Employ this pure EPA-PC alongside its DHA-PC analog to dissect the distinct, and sometimes opposing, cellular and molecular effects of these two omega-3 fatty acids. The contrasting impacts on membrane structure and raft incorporation provide a robust platform for investigating why clinical outcomes differ between EPA and DHA interventions [1][2][5].

Application

Selection Property

Validation Focus

Membrane biophysics & raft biology

Chemically defined EPA-PC probe

Membrane order parameter and raft partitioning assays

Liposomal delivery & formulation research

Formulation-dependent exposure profile

Pharmacokinetic exposure-model review

Cellular differentiation & tissue engineering

Selective PPARγ modulation context

Osteogenic vs adipogenic endpoint monitoring

EPA vs DHA mechanistic dissection

Comparative membrane structure probe

Electron density and raft incorporation endpoints

• [1] Shaikh, S. R., & Wassall, S. R. (2018). All n-3 PUFA are not the same: MD simulations reveal differences in membrane organization for EPA, DHA and DPA. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1860(3), 678-689. View Source
• [2] Williams, J. A., Batten, S. E., Harris, M., Rockett, B. D., Shaikh, S. R., Stillwell, W., & Wassall, S. R. (2012). Docosahexaenoic and eicosapentaenoic acids segregate differently between raft and nonraft domains. Biophysical Journal, 103(2), 228-237. View Source
• [3] Ding, L., Wang, Y., Zhang, T., Xu, J., Xue, C., & Wang, Y. (2020). Comparative study on the digestion and absorption characteristics of n-3 LCPUFA-enriched phospholipids in the form of liposomes and emulsions. Food Research International, 136, 109454. View Source
• [4] Mao, L., Wang, Y., Liu, Y., Wang, J., Zhang, T., Xue, C., & Wang, Y. (2019). Eicosapentaenoic acid-containing phosphatidylcholine promotes osteogenesis: mechanism of up-regulating Runx2 and ERK-mediated phosphorylation of PPARγ at serine 112. Journal of Functional Foods, 52, 73-80. View Source
• [5] Sherratt, S. C. R., Mason, R. P., Libby, P., Steg, P. G., & Bhatt, D. L. (2021). EPA and DHA containing phospholipids have contrasting effects on membrane structure. Journal of Lipid Research, 62, 100106. View Source